Cas no 16479-73-5 (4-oxatricyclo4.2.1.0,3,7nonane-2,5-dione)
4-oxatricyclo4.2.1.0,3,7nonane-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-oxatricyclo[4.2.1.0,3,7]nonane-2,5-dione
- 4-oxatricyclo4.2.1.0,3,7nonane-2,5-dione
-
- Inchi: 1S/C8H8O3/c9-6-3-1-4-5(2-3)8(10)11-7(4)6/h3-5,7H,1-2H2
- InChI Key: YIGWIQOEFIWCLA-UHFFFAOYSA-N
- SMILES: O1C(=O)C2CC3C(=O)C1C2C3
4-oxatricyclo4.2.1.0,3,7nonane-2,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1700707-0.05g |
4-oxatricyclo[4.2.1.0,3,7]nonane-2,5-dione |
16479-73-5 | 95% | 0.05g |
$226.0 | 2023-09-20 | |
| Enamine | EN300-1700707-0.1g |
4-oxatricyclo[4.2.1.0,3,7]nonane-2,5-dione |
16479-73-5 | 95% | 0.1g |
$337.0 | 2023-09-20 | |
| Enamine | EN300-1700707-0.25g |
4-oxatricyclo[4.2.1.0,3,7]nonane-2,5-dione |
16479-73-5 | 95% | 0.25g |
$481.0 | 2023-09-20 | |
| Enamine | EN300-1700707-0.5g |
4-oxatricyclo[4.2.1.0,3,7]nonane-2,5-dione |
16479-73-5 | 95% | 0.5g |
$758.0 | 2023-09-20 | |
| Enamine | EN300-1700707-1.0g |
4-oxatricyclo[4.2.1.0,3,7]nonane-2,5-dione |
16479-73-5 | 95% | 1g |
$971.0 | 2023-06-04 | |
| Enamine | EN300-1700707-2.5g |
4-oxatricyclo[4.2.1.0,3,7]nonane-2,5-dione |
16479-73-5 | 95% | 2.5g |
$1903.0 | 2023-09-20 | |
| Enamine | EN300-1700707-5.0g |
4-oxatricyclo[4.2.1.0,3,7]nonane-2,5-dione |
16479-73-5 | 95% | 5g |
$2816.0 | 2023-06-04 | |
| Enamine | EN300-1700707-10.0g |
4-oxatricyclo[4.2.1.0,3,7]nonane-2,5-dione |
16479-73-5 | 95% | 10g |
$4176.0 | 2023-06-04 | |
| Enamine | EN300-1700707-1g |
4-oxatricyclo[4.2.1.0,3,7]nonane-2,5-dione |
16479-73-5 | 95% | 1g |
$971.0 | 2023-09-20 | |
| Enamine | EN300-1700707-5g |
4-oxatricyclo[4.2.1.0,3,7]nonane-2,5-dione |
16479-73-5 | 95% | 5g |
$2816.0 | 2023-09-20 |
4-oxatricyclo4.2.1.0,3,7nonane-2,5-dione Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 4-oxatricyclo4.2.1.0,3,7nonane-2,5-dione
Professional Introduction to Compound with CAS No. 16479-73-5 and Product Name: 4-oxatricyclo4.2.1.0,3,7nonane-2,5-dione
The compound with the CAS number 16479-73-5 and the product name 4-oxatricyclo4.2.1.0,3,7nonane-2,5-dione represents a fascinating subject of study in the field of organic chemistry and pharmaceutical research. This tricyclic dione derivative has garnered attention due to its unique structural framework and potential biological activities. The compound's molecular architecture, characterized by a fused oxetane ring and a nonane backbone, presents an intriguing scaffold for further chemical modifications and biological evaluations.
In recent years, the exploration of tricyclic compounds has seen significant advancements, particularly in the development of novel pharmaceutical agents. The structural complexity of 4-oxatricyclo4.2.1.0,3,7nonane-2,5-dione offers a rich platform for designing molecules with enhanced binding affinity and selectivity towards biological targets. This compound's oxetane moiety is particularly noteworthy, as it can serve as a versatile pharmacophore in drug design, facilitating interactions with specific enzymes or receptors.
Recent studies have highlighted the importance of tricyclic systems in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic properties. The 4-oxatricyclo4.2.1.0,3,7nonane-2,5-dione structure aligns well with these criteria, making it a promising candidate for further investigation. Researchers have been particularly interested in its potential applications in the treatment of neurological disorders, where tricyclic compounds often demonstrate efficacy by interacting with central nervous system receptors.
The synthesis of 4-oxatricyclo4.2.1.0,3,7nonane-2,5-dione involves intricate organic transformations that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cyclizations and intramolecular reactions, have been employed to construct the tricyclic core efficiently. These synthetic strategies not only highlight the compound's structural complexity but also showcase the growing capabilities of modern organic synthesis in constructing complex molecular frameworks.
Beyond its synthetic significance, 4-oxatricyclo4.2.1.0,3,7nonane-2,5-dione has shown promise in preliminary biological assays. Its oxetane ring can be functionalized to introduce various substituents that modulate biological activity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors or as modulators of ion channels involved in pain signaling. These findings underscore the compound's versatility and its potential as a lead molecule for drug discovery programs.
The pharmacological evaluation of 4-oxatricyclo4.2.1.0,3,7nonane-2,5-dione has been complemented by computational studies that leverage molecular modeling techniques to predict binding interactions with biological targets. These studies have provided valuable insights into the compound's mode of action and have guided the design of more potent derivatives. The integration of experimental data with computational approaches has become increasingly important in modern drug discovery, allowing for more efficient identification of lead compounds.
Future research directions for 4-oxatricyclo4.2.1.0,3,7nonane-2,5-dione may include exploring its pharmacological profile in vivo and assessing its potential therapeutic applications through preclinical studies. Additionally, investigating novel synthetic routes to improve yield and scalability will be crucial for advancing this compound towards clinical development. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize the potential of this intriguing molecule.
In conclusion,4-oxatricyclo4.2.1 .0 , 3 , 7 nonane - 2 , 5 - dione represents a significant advancement in the field of organic chemistry and pharmaceutical research due to its unique structural features and promising biological activities . The ongoing investigations into this compound highlight its potential as a lead molecule for drug discovery programs . As research continues to uncover new applications for tricyclic compounds , 16479 - 73 - 5 is poised to play an important role in developing next-generation therapeutic agents .
16479-73-5 (4-oxatricyclo4.2.1.0,3,7nonane-2,5-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)